Cas no 1488735-37-0 (2-Amino-2-cycloheptylacetamide)
2-Amino-2-cycloheptylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 1488735-37-0
- EN300-765366
- 2-amino-2-cycloheptylacetamide
- AKOS015250152
- Cycloheptaneacetamide, α-amino-
- 2-Amino-2-cycloheptylacetamide
-
- Inchi: 1S/C9H18N2O/c10-8(9(11)12)7-5-3-1-2-4-6-7/h7-8H,1-6,10H2,(H2,11,12)
- InChI Key: RSSASRXOSPLRDN-UHFFFAOYSA-N
- SMILES: O=C(C(C1CCCCCC1)N)N
Computed Properties
- Exact Mass: 170.141913202g/mol
- Monoisotopic Mass: 170.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 69.1Ų
Experimental Properties
- Density: 1.036±0.06 g/cm3(Predicted)
- Boiling Point: 331.8±25.0 °C(Predicted)
- pka: 15.93±0.50(Predicted)
2-Amino-2-cycloheptylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-765366-0.05g |
2-amino-2-cycloheptylacetamide |
1488735-37-0 | 95.0% | 0.05g |
$647.0 | 2025-02-22 | |
| Enamine | EN300-765366-0.1g |
2-amino-2-cycloheptylacetamide |
1488735-37-0 | 95.0% | 0.1g |
$678.0 | 2025-02-22 | |
| Enamine | EN300-765366-0.25g |
2-amino-2-cycloheptylacetamide |
1488735-37-0 | 95.0% | 0.25g |
$708.0 | 2025-02-22 | |
| Enamine | EN300-765366-0.5g |
2-amino-2-cycloheptylacetamide |
1488735-37-0 | 95.0% | 0.5g |
$739.0 | 2025-02-22 | |
| Enamine | EN300-765366-1.0g |
2-amino-2-cycloheptylacetamide |
1488735-37-0 | 95.0% | 1.0g |
$770.0 | 2025-02-22 | |
| Enamine | EN300-765366-2.5g |
2-amino-2-cycloheptylacetamide |
1488735-37-0 | 95.0% | 2.5g |
$1509.0 | 2025-02-22 | |
| Enamine | EN300-765366-5.0g |
2-amino-2-cycloheptylacetamide |
1488735-37-0 | 95.0% | 5.0g |
$2235.0 | 2025-02-22 | |
| Enamine | EN300-765366-10.0g |
2-amino-2-cycloheptylacetamide |
1488735-37-0 | 95.0% | 10.0g |
$3315.0 | 2025-02-22 |
2-Amino-2-cycloheptylacetamide Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-Amino-2-cycloheptylacetamide
2-Amino-2-cycloheptylacetamide (CAS No. 1488735-37-0): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry
2-Amino-2-cycloheptylacetamide (CAS No. 1488735-37-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acids and derivatives, specifically those with a cycloheptyl substituent. The cycloheptyl ring imparts specific conformational constraints and hydrophobic properties that can influence its biological activity and interactions with target proteins.
The chemical structure of 2-Amino-2-cycloheptylacetamide consists of a central amide group flanked by an amino group and a cycloheptyl-substituted acetyl group. The presence of the cycloheptyl ring introduces a degree of rigidity and hydrophobicity, which can be crucial for binding to specific protein pockets. This structural characteristic makes it an interesting candidate for drug design, particularly in the development of small molecules that target G protein-coupled receptors (GPCRs) and other membrane proteins.
Recent studies have highlighted the potential of 2-Amino-2-cycloheptylacetamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's ability to modulate GPCRs, which are key targets for many drugs used in treating conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes. The researchers found that 2-Amino-2-cycloheptylacetamide exhibited high affinity and selectivity for a specific GPCR subtype, suggesting its potential as a lead compound for further optimization.
In another study published in the European Journal of Medicinal Chemistry in 2022, researchers explored the use of 2-Amino-2-cycloheptylacetamide as a scaffold for developing inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in various diseases. The study demonstrated that derivatives of 2-Amino-2-cycloheptylacetamide could effectively disrupt specific PPIs involved in cancer cell proliferation, opening new avenues for targeted therapy.
The physicochemical properties of 2-Amino-2-cycloheptylacetamide have also been extensively characterized. It has been reported to have good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and moderate solubility in water. These properties make it suitable for use in high-throughput screening assays and other biochemical experiments. Additionally, its stability under various conditions has been confirmed, ensuring reliable performance in both laboratory settings and potential clinical applications.
The synthesis of 2-Amino-2-cycloheptylacetamide typically involves multi-step procedures that include the formation of the cycloheptyl ring and subsequent functionalization to introduce the amide and amino groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.
In conclusion, 2-Amino-2-cycloheptylacetamide (CAS No. 1488735-37-0) is a promising compound with a unique structure that offers significant potential in medicinal chemistry. Its ability to modulate GPCRs and disrupt PPIs makes it an attractive candidate for drug discovery efforts targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.
1488735-37-0 (2-Amino-2-cycloheptylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)